Fibrotic Diseases
Fibrotic Diseases
ICD: J84.1
Treatment Compounds
Treatment Compounds
List of compounds for treating this disease
STAT3
基因: STAT3Transcription Factor
SERPINE1
基因: SERPINE1Enzyme
MMP2
基因: MMP2Enzyme
MMP1
基因: MMP1Enzyme
MAPK1
基因: MAPK1Enzyme
SMAD3
基因: SMAD3Transcription Factor
MAPK8
基因: MAPK8Enzyme
PIK3CA
基因: PIK3CAEnzyme
MMP9
基因: MMP9Enzyme
NFKB1
基因: NFKB1Transcription Factor
诃子酸
Chebulinic acid
CAS: 18942-26-2
异粉防己碱
Isotetrandrine
CAS: 477-57-6
岩大戟内酯B
Jolkinolide B
CAS: 37905-08-1
龙血素B
Loureirin B
CAS: 119425-90-0
水仙环素
Narciclasine
CAS: 29477-83-6
番泻苷B
Sennoside B
CAS: 128-57-4
12-表欧乌头碱
12-epinapelline
CAS: 110064-71-6
醉茄素A
Withaferin A
CAS: 5119-48-2
Cytochalasin D
Cytochalasin D
CAS: 22144-77-0
Eupatolide
Eupatolide
CAS: 6750-25-0
AKT1
基因: AKT1Enzyme
TGFB1
基因: TGFB1Growth Factor
ACTA2
基因: ACTA2
PDGFRA
基因: PDGFRA
VEGFA
基因: VEGFA
COL1A1
基因: COL1A1
MTOR
基因: MTOR
TIMP1
基因: TIMP1
PDGFB
基因: PDGFB
FN1
基因: FN1
Platelet-Derived Growth Factor Receptor Beta
基因: PDGFRB受体酪氨酸激酶
Transforming Growth Factor Beta Receptor
基因: TGFBR1受体激酶
Prolyl-tRNA Synthetase
基因: PARS1酶
Actin
基因: ACTB细胞骨架蛋白
Rho-associated protein kinase (ROCK)
基因: ROCK1激酶
Smad2/3 Proteins
基因: SMAD2/SMAD3信号转导蛋白
Vimentin
基因: VIM细胞骨架蛋白
Mothers against decapentaplegic homolog 2
基因: SMAD2信号转导蛋白
Activating transcription factor 4
基因: ATF4转录因子
Rho-associated protein kinase (ROCK)
基因: ROCK1/ROCK2激酶
其他治疗化合物
直接关联的治疗化合物，作用靶点尚未明确
诃子酸
Chebulinic acid
CAS: 18942-26-2
异粉防己碱
Isotetrandrine
CAS: 477-57-6
岩大戟内酯B
Jolkinolide B
CAS: 37905-08-1
龙血素B
Loureirin B
CAS: 119425-90-0
水仙环素
Narciclasine
CAS: 29477-83-6
重楼皂苷VI
Polyphyllin VI
CAS: 55916-51-3
番泻苷B
Sennoside B
CAS: 128-57-4
12-表欧乌头碱
12-epinapelline
CAS: 110064-71-6
异三色堇黄苷
Isoviolanthin
CAS: 40788-84-9
醉茄素A
Withaferin A
CAS: 5119-48-2
氢溴酸常山酮
Halofuginone hydrobromide
CAS: 64924-67-0
Cytochalasin D
Cytochalasin D
CAS: 22144-77-0
Eupatolide
Eupatolide
CAS: 6750-25-0
Statistics
Treatment Compounds13
Metadata
Created At4/5/2026
Updated At4/5/2026